Cas no 1279815-16-5 (6-Bromo-imidazo[1,2-a]pyrimidine-3-carbonitrile)
1279815-16-5 structure
Product Name:6-Bromo-imidazo[1,2-a]pyrimidine-3-carbonitrile
CAS No:1279815-16-5
MF:C7H3BrN4
MW:223.029519319534
CID:6839087
PubChem ID:131354386
Update Time:2025-04-03
6-Bromo-imidazo[1,2-a]pyrimidine-3-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 1279815-16-5
- Imidazo[1,2-a]pyrimidine-3-carbonitrile, 6-bromo-
- DTXSID801234254
- 6-Bromo-imidazo[1,2-a]pyrimidine-3-carbonitrile
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- Inchi: 1S/C7H3BrN4/c8-5-2-10-7-11-3-6(1-9)12(7)4-5/h2-4H
- InChI Key: CQAYHDDXFRXPGL-UHFFFAOYSA-N
- SMILES: BrC1C=NC2=NC=C(C#N)N2C=1
Computed Properties
- Exact Mass: 221.95411Da
- Monoisotopic Mass: 221.95411Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 54Ų
6-Bromo-imidazo[1,2-a]pyrimidine-3-carbonitrile Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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